Cas no 2227707-72-2 ((2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol
• CAS No: 2227707-72-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6499362
• PubChem ID: 165615550
• Update Time: 2025-06-15

(2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol
• EN300-1816290
• 2227707-72-2

• Inchi： 1S/C12H18O3/c1-4-15-11-6-5-10(7-9(2)13)8-12(11)14-3/h5-6,8-9,13H,4,7H2,1-3H3/t9-/m1/s1
• InChI Key： MWFPPQKZNCPNAE-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol

Research Briefing on (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol (CAS: 2227707-72-2) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol (CAS: 2227707-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral phenolic derivative, characterized by its ethoxy and methoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of neurodegenerative diseases and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol using a novel biocatalytic approach. The researchers employed engineered ketoreductases to achieve enantiomeric excess >99%, addressing previous challenges in stereoselective synthesis. This advancement is particularly significant for scaling up production while maintaining high purity, a critical factor for pharmaceutical applications.

Pharmacological investigations have revealed that (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol exhibits potent anti-inflammatory activity through modulation of the NF-κB signaling pathway. In vitro studies using macrophage cell lines showed dose-dependent inhibition of pro-inflammatory cytokines (IL-6, TNF-α) at concentrations as low as 10 μM. The compound's unique structure appears to contribute to its ability to penetrate the blood-brain barrier, suggesting potential applications in neuroinflammatory conditions.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters have identified the (2R) configuration and 4-ethoxy substitution as crucial for biological activity. Molecular docking simulations indicate that the compound interacts with the p65 subunit of NF-κB, with binding energies comparable to known inhibitors. These computational findings were validated by surface plasmon resonance (SPR) experiments showing direct binding with K_D values in the nanomolar range.

Recent preclinical evaluations in animal models of multiple sclerosis have shown promising results. Daily administration of (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol (10 mg/kg) significantly reduced clinical scores and demyelination in the experimental autoimmune encephalomyelitis (EAE) model. Histopathological analysis demonstrated decreased microglial activation and reduced axonal damage compared to control groups, supporting its neuroprotective potential.

From a drug development perspective, pharmacokinetic studies in rodents indicate favorable parameters: oral bioavailability of 68%, plasma half-life of 4.2 hours, and good tissue distribution, particularly in the central nervous system. Metabolic profiling using LC-MS/MS revealed primary oxidation of the propanol side chain, with the major metabolites being pharmacologically inactive, suggesting minimal risk of off-target effects from metabolic products.

Ongoing research is exploring structure optimization to enhance metabolic stability while maintaining the compound's favorable blood-brain barrier permeability. Several analogs with modified alkoxy groups are currently under investigation, with preliminary data suggesting improved pharmacokinetic profiles. The compound's patent landscape shows active development, with recent filings covering novel crystalline forms and pharmaceutical compositions for oral and parenteral administration.

In conclusion, (2R)-1-(4-ethoxy-3-methoxyphenyl)propan-2-ol represents a promising scaffold for developing therapeutics targeting neuroinflammatory diseases. Its well-characterized synthesis, demonstrated biological activity, and favorable pharmacokinetic properties position it as a strong candidate for further preclinical development. Future research directions include comprehensive toxicology studies and investigation of combination therapies with existing immunomodulatory agents.